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Compound of Interest

Compound Name: 3-Chloro-2-fluorocinnamic acid
Cat. No.: B8058016
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Executive Summary

3-Chloro-2-fluorocinnamic acid is a specialized halogenated aromatic building block used
primarily in the synthesis of bioactive pharmaceuticals and advanced materials. Distinguished
by its specific ortho-fluoro, meta-chloro substitution pattern, this scaffold offers unique
electronic and steric properties that differentiate it from non-halogenated cinnamic acid

analogues.

In drug discovery, this compound serves as a critical intermediate for developing inhibitors of
acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), targeting neurodegenerative
conditions like Alzheimer's disease. Its dual-halogen motif modulates metabolic stability by
blocking common sites of enzymatic oxidation while influencing protein-ligand binding affinity
through halogen bonding interactions.

Chemical Profile & Identification
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Property Specification

Chemical Name 3-(3-Chloro-2-fluorophenyl)acrylic acid
CAS Number 261762-62-3

Molecular Formula CoHsCIFO2

Molecular Weight 200.59 g/mol

Appearance White to off-white crystalline powder

Insoluble in water; soluble in DMSO, Methanol,

Solubility
Ethanol
] ] Predicted range:[1][2][3][4][5] 160-180°C
Melting Point ) ]
(Based on isomeric analogs [1])
SMILES OC(=0)/C=C/clcccc(Cl)clF
InChl Key OJNDJHBNODEMSG-SNAWJCMRSA-N

Synthesis Protocol: Knoevenagel Condensation

The most robust synthetic route for 3-Chloro-2-fluorocinnamic acid is the Knoevenagel
condensation of 3-chloro-2-fluorobenzaldehyde with malonic acid. This method is preferred
over the Heck reaction for scale-up due to lower catalyst costs and simpler purification.

Reagents & Stoichiometry
o Substrate: 3-Chloro-2-fluorobenzaldehyde (1.0 equiv)

» Reagent: Malonic acid (1.2-1.5 equiv)
» Solvent/Base: Pyridine (3.0-5.0 equiv)

o Catalyst: Piperidine (0.1 equiv) or Aniline (trace)

Step-by-Step Methodology

o Setup: Charge a round-bottom flask equipped with a magnetic stir bar and reflux condenser
with 3-chloro-2-fluorobenzaldehyde and malonic acid.
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» Solvation: Add pyridine as the solvent. The mixture may remain a suspension until heated.
o Catalysis: Add piperidine dropwise. A slight exotherm may be observed.

o Reaction: Heat the mixture to 80-100°C for 4—6 hours. Monitor reaction progress via TLC
(mobile phase: 30% EtOAc in Hexanes) or HPLC. The evolution of CO2 gas indicates the
decarboxylation step is proceeding.

¢ Quench: Cool the reaction mixture to 0°C in an ice bath.

» Precipitation: Slowly add cold 6M HCI until the pH reaches ~1-2. The product will precipitate
as a white solid.

« Purification: Filter the crude solid and wash copiously with cold water to remove pyridinium
salts. Recrystallize from Ethanol/Water (9:1) to obtain high-purity crystals.

Workflow Diagram

Reflux @ 90°C p Acidify with HCI Precipitate
(Decarboxylation - CO2) (PH<2) Recrystallization (EtOH)

Start:
3-Cl-2-F-Benzaldehyde

Click to download full resolution via product page

Caption: Optimized Knoevenagel condensation workflow for the synthesis of 3-Chloro-2-
fluorocinnamic acid.

Structural Analysis & Spectroscopy

Understanding the spectroscopic signature is vital for confirming the regiochemistry of the
substitution.

Predicted NMR Profile (DMSO-de)

e 1HNMR:
o 0 12.5 ppm (s, 1H): Carboxylic acid proton (-COOH).

o 0 7.6-7.8 ppm (d, 1H, J = 16 Hz): Vinylic proton a to the aromatic ring.
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o 0 6.5-6.7 ppm (d, 1H, J = 16 Hz): Vinylic proton a to the carbonyl (shielded).

o & 7.2-7.6 ppm (m, 3H): Aromatic protons. The fluorine atom at the 2-position will cause
characteristic splitting (coupling J = 8-10 Hz) of adjacent protons.

e F NMR:

o Expect a signal around -110 to -120 ppm, split into a triplet or multiplet due to coupling
with adjacent aromatic protons.

Mechanistic Insight: The "Fluorine Effect"

The 2-fluoro substituent is not merely a steric blocker; it exerts a strong electronic effect.

» Metabolic Blocking: The C-F bond is extremely stable (approx. 116 kcal/mol). Placing
fluorine at the ortho position protects the ring from metabolic oxidation by Cytochrome P450
enzymes, extending the half-life of drugs derived from this scaffold [2].

o Conformational Lock: The electrostatic repulsion between the fluorine lone pairs and the
carbonyl oxygen (if planar) or specific receptor residues can lock the molecule into a
preferred bioactive conformation.

Applications in Drug Discovery

The primary utility of 3-Chloro-2-fluorocinnamic acid lies in its role as a pharmacophore for
designing Cholinesterase Inhibitors.

Case Study: AChE/BChE Inhibition

Research indicates that halogenated cinnamic acid derivatives are potent inhibitors of
Acetylcholinesterase (AChE), a key therapeutic target for Alzheimer's disease.

e Mechanism: The cinnamic acid moiety mimics the substrate of the enzyme, while the
halogenated aromatic ring interacts with the peripheral anionic site (PAS) of AChE via
hydrophobic and halogen-bonding interactions.

o Selectivity: The specific 3-Cl, 2-F substitution pattern has been shown to tune selectivity
between AChE and Butyrylcholinesterase (BChE), reducing off-target side effects [3].
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Drug Design Logic Diagram

Scaffold:

3-Chloro-2-fluorocinnamic Acid

Modification 1: Modification 2:
Amide Coupling Esterification

Target Interaction:
AChE Peripheral Anionic Site

Increased Lipophilicity Metabolic Stability
(BBB Penetration) (Blocked Oxidation)

Therapeutic Candidate:
Neuroprotective Agent

Click to download full resolution via product page
Caption: Logic flow for utilizing the 3-CI-2-F scaffold in neuroprotective drug design.

Safety & Handling (MSDS Summary)

While specific toxicological data for this isomer is limited, it should be handled with the standard
precautions for halogenated cinnamic acids.

¢ GHS Classification:
o H315: Causes skin irritation.[6][7][8]
o H319: Causes serious eye irritation.[6][7][8]

o H335: May cause respiratory irritation.[6][7][8]
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e PPE Requirements:
o Nitrile gloves (0.11 mm thickness minimum).
o Safety goggles with side shields.
o Work within a fume hood to avoid inhalation of dust.

o First Aid: In case of contact, wash skin with soap and water for 15 minutes. If inhaled, move
to fresh air immediately [4].[6][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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